Cas no 1261295-07-1 (3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide)

• Product Name: 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• CAS No: 1261295-07-1
• MF: C₁₃H₂₀BNO₄S
• MW: 297.178202629089
• MDL: MFCD18732812
• CID: 1080027
• PubChem ID: 99771176
• Update Time: 2025-06-08

3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide
• MFCD18732812
• D83305
• 1261295-07-1
• 2-Methyl-4-sulphamoylbenzeneboronic acid, pinacol ester
• SB82457
• 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide

• MDL： MFCD18732812
• Inchi： 1S/C13H20BNO4S/c1-9-8-10(20(15,16)17)6-7-11(9)14-18-12(2,3)13(4,5)19-14/h6-8H,1-5H3,(H2,15,16,17)
• InChI Key： WZCJFIKNFFLBPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 297.1206095g/mol
• Monoisotopic Mass: 297.1206095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide

Introduction to 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1261295-07-1, identified as 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered considerable attention in recent years due to its unique structural features and potential applications in drug discovery and material science. The presence of a boronic acid derivative linked to a benzenesulfonamide moiety suggests a versatile reactivity that could be exploited in various synthetic pathways.

At the core of this compound's appeal lies its bifunctional nature. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group, commonly known as a pinacol boronate ester, is a well-established protecting group for boronic acids. This feature not only enhances the stability of the boronate ester during storage and handling but also facilitates its participation in cross-coupling reactions such as the Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex organic molecules and have been widely utilized in the synthesis of biologically active compounds.

The benzenesulfonamide moiety introduces an additional layer of functionality that can influence both the electronic properties and solubility of the molecule. Sulfonamides are known for their role as pharmacophores in numerous therapeutic agents, often contributing to binding interactions with biological targets. The specific substitution pattern at the benzene ring, with a methyl group at the 3-position and the boronic acid derivative at the 4-position, may confer unique binding affinities and selectivity profiles when tested against biological receptors or enzymes.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug development. These compounds have been explored as inhibitors of proteases, kinases, and other enzymes involved in critical biological pathways. The CAS no. 1261295-07-1 compound could serve as a valuable scaffold for designing novel inhibitors by leveraging its reactive boronic acid moiety for covalent bond formation with target proteins. Such covalent interactions often lead to higher affinity and longer duration of action compared to traditional non-covalent binders.

In addition to its pharmaceutical potential, this compound may find applications in materials science. Boronate esters are known to exhibit interesting properties when incorporated into polymers or functional materials. The ability to undergo cross-coupling reactions allows for the construction of tailored materials with specific mechanical or electronic characteristics. This opens up possibilities for developing new types of coatings, adhesives, or even conductive polymers.

The synthesis of 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide presents an intriguing challenge due to the need for precise functionalization at multiple positions on the benzene ring. Modern synthetic methodologies often employ palladium-catalyzed cross-coupling reactions to achieve such transformations efficiently. These reactions are highly regioselective and can be tailored to introduce specific substituents at desired locations on the aromatic core.

One of the key considerations in synthesizing this compound is ensuring high purity and yield. Impurities can significantly affect downstream applications, particularly in pharmaceutical settings where even minor contaminants may impact efficacy or safety. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the compound and verifying its structural integrity.

The growing interest in CAS no. 1261295-07-1 underscores its potential as a building block for future research. As synthetic chemists continue to refine their techniques and explore new reaction pathways, compounds like this one will play an increasingly important role in drug discovery and material science. The combination of a stable boronic acid derivative with a functional sulfonamide group offers a rich palette for molecular design, enabling researchers to tailor properties such as solubility, bioavailability, and binding affinity.

In conclusion,3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonamide represents a promising candidate for further exploration in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable tool for chemists working on cutting-edge pharmaceuticals and advanced materials. As our understanding of chemical biology continues to evolve,CAS no. 1261295-07-1 will likely remain at the forefront of innovation in this dynamic field.